Cladribine Impurity G

• CAS No.: 99-75-2
• Product Name: Cladribine Impurity G
• Molecular Formula: C9H10O2
• Molecular Weight: 150.17 g/mol
• IUPAC Name: methyl 4-methylbenzoate
• Standard InChI: InChI=1S/C9H10O2/c1-7-3-5-8(6-4-7)9(10)11-2/h3-6H,1-2H3
• Standard InChIKey: QSSJZLPUHJDYKF-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)OC
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)OC
• Appearance: Chunks
• Boiling Point: 423 °F at 760 mm Hg (NTP, 1992); 220.0 °C; 222.5 °C @ 760 MM HG
• Colorform: CRYSTALS FROM AQ METHANOL OR PETROLEUM ETHER; WHITE CRYSTALLINE SOLID
• Density: 1.058 at 77 °F (NTP, 1992); 1.058 @ 25 °C/15.6 °C
• Flash Point: 204 °F (NTP, 1992)
• Melting Point: 91 °F (NTP, 1992); 33.2 °C
• Physical Description: Opaque colorless to white shiny crystalline solid. Intense unpleasant odor. (NTP, 1992)
• Description: Methyl p-toluate is an impurity of 3-Toluoyl Decitabine, which is an intermediate of decitabine. It is used as cancer treatment, in particular to inhibit the growth of pancreatic endocrine tumor cell lines.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Solubility: less than 1 mg/mL at 72° F (NTP, 1992); INSOL IN WATER; VERY SOL IN ALCOHOL, ETHER
• Synonyms: Methyl p-Toluate; 4-(Methoxycarbonyl)toluene; 4-Methylbenzoic Acid Methyl Ester; Methyl 4-Methylbenzoate; Methyl 4-Toluate; Methyl p-Methylbenzoate; Methyl p-Toluate; Methyl p-Toluenecarboxylate; NSC 24761; p-(Methoxycarbonyl)toluene; p- Carbomethoxytolue
• PubChem Compound: 7455
• Last Modified: Nov 12 2021